Cas no 1171868-92-0 (N-(2-methoxy-5-methylphenyl)-4-6-(1H-pyrazol-1-yl)pyrimidin-4-ylpiperazine-1-carboxamide)

• Product Name: N-(2-methoxy-5-methylphenyl)-4-6-(1H-pyrazol-1-yl)pyrimidin-4-ylpiperazine-1-carboxamide
• CAS No: 1171868-92-0
• MF: C₂₀H₂₃N₇O₂
• MW: 393.442322969437
• CID: 6146925
• PubChem ID: 44071197
• Update Time: 2025-06-26

N-(2-methoxy-5-methylphenyl)-4-6-(1H-pyrazol-1-yl)pyrimidin-4-ylpiperazine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-methoxy-5-methylphenyl)-4-6-(1H-pyrazol-1-yl)pyrimidin-4-ylpiperazine-1-carboxamide
• AKOS024513675
• N-(2-methoxy-5-methylphenyl)-4-(6-pyrazol-1-ylpyrimidin-4-yl)piperazine-1-carboxamide
• F5562-0126
• 1171868-92-0
• 4-(6-(1H-pyrazol-1-yl)pyrimidin-4-yl)-N-(2-methoxy-5-methylphenyl)piperazine-1-carboxamide
• N-(2-methoxy-5-methylphenyl)-4-[6-(1H-pyrazol-1-yl)pyrimidin-4-yl]piperazine-1-carboxamide

• Inchi： 1S/C20H23N7O2/c1-15-4-5-17(29-2)16(12-15)24-20(28)26-10-8-25(9-11-26)18-13-19(22-14-21-18)27-7-3-6-23-27/h3-7,12-14H,8-11H2,1-2H3,(H,24,28)
• InChI Key： BPISUGONUMSIQN-UHFFFAOYSA-N
• SMILES： O=C(NC1C=C(C)C=CC=1OC)N1CCN(C2C=C(N=CN=2)N2C=CC=N2)CC1

Computed Properties

• Exact Mass: 393.191
• Monoisotopic Mass: 393.191
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 543
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 88.4A^2
• XLogP3: 2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on N-(2-methoxy-5-methylphenyl)-4-6-(1H-pyrazol-1-yl)pyrimidin-4-ylpiperazine-1-carboxamide

Introduction to N-(2-methoxy-5-methylphenyl)-4-6-(1H-pyrazol-1-yl)pyrimidin-4-ylpiperazine-1-carboxamide (CAS No. 1171868-92-0)

N-(2-methoxy-5-methylphenyl)-4-6-(1H-pyrazol-1-yl)pyrimidin-4-ylpiperazine-1-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 1171868-92-0, represents a novel molecular entity with a complex structural framework that integrates multiple pharmacophoric moieties. The presence of both aromatic and heterocyclic rings in its structure suggests potential interactions with biological targets, making it a promising candidate for further investigation in drug discovery and development.

The molecular architecture of N-(2-methoxy-5-methylphenyl)-4-6-(1H-pyrazol-1-yl)pyrimidin-4-ylpiperazine-1-carboxamide is characterized by a pyrimidine core, which is a common scaffold in many bioactive molecules. The pyrimidine ring is further functionalized with a piperazine moiety and a 1H-pyrazole substituent, enhancing its potential to interact with enzymes and receptors. The aromatic ring system, specifically the 2-methoxy-5-methylphenyl group, adds another layer of complexity, likely contributing to the compound's solubility and metabolic stability.

In recent years, there has been growing interest in the development of multi-target directed ligands (MTDLs), which are designed to interact with multiple biological targets simultaneously. N-(2-methoxy-5-methylphenyl)-4-6-(1H-pyrazol-1-yl)pyrimidin-4-ylpiperazine-1-carboxamide fits well within this paradigm, as its structural features suggest the potential for dual or even polypharmacological activity. This concept is particularly relevant in the treatment of complex diseases such as cancer, neurodegenerative disorders, and inflammatory conditions, where modulation of multiple pathways is often required.

The synthesis of N-(2-methoxy-5-methylphenyl)-4-6-(1H-pyrazol-1-yl)pyrimidin-4-ylpiperazine-1-carboxamide involves a series of multi-step organic reactions, each carefully designed to introduce the desired functional groups while maintaining regioselectivity and yield. The use of advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, has enabled the construction of this complex molecule with high precision. These synthetic strategies are critical for producing compounds that exhibit high purity and potency.

The pharmacological profile of N-(2-methoxy-5-methylphenyl)-4-6-(1H-pyrazol-1-y)pyrimidin--4--ylpiperazine--carboxamide is currently under investigation in several preclinical studies. Preliminary data suggest that this compound may exhibit inhibitory activity against various enzymes and receptors involved in disease pathways. For instance, its ability to modulate kinases and other signaling molecules makes it a candidate for therapeutic applications in oncology. Additionally, its interaction with neurotransmitter receptors could make it relevant for treating neurological disorders.

The use of computational methods, such as molecular docking and virtual screening, has been instrumental in predicting the binding affinity and potential interactions of N-(2-methoxy--5--methylphenyl)--4--6--(1H--pyrazol--1--y)pyrimidin--4--y)piperazine--carboxamide with biological targets. These computational approaches have helped researchers prioritize compounds for experimental validation and have reduced the time and cost associated with drug discovery. By integrating experimental data with computational predictions, scientists can gain deeper insights into the structure-function relationships of novel molecules.

In conclusion, N-(2-methoxy--5--methylphenyl)--4--6--(1H--pyrazol--1-y)pyrimidin--4-y)piperazine---carboxamide represents a significant advancement in the field of medicinal chemistry. Its complex structure, multifaceted pharmacological potential, and promising preclinical results make it a valuable compound for further research. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in the development of innovative therapeutic strategies.